Cas no 1204298-37-2 (6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1204298-37-2
• MF: C₁₂H₈BrNO₃
• MW: 294.10082244873
• MDL: MFCD16437660
• CID: 5025034
• PubChem ID: 45496338
• Update Time: 2025-06-14

6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 6-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• BB 0301035

• MDL： MFCD16437660
• Inchi： 1S/C12H8BrNO3/c13-8-3-1-7(2-4-8)10-6-5-9(12(16)17)11(15)14-10/h1-6H,(H,14,15)(H,16,17)
• InChI Key： LZQUMPLKIIOYFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C(=O)O)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4

Additional information on 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204298-37-2)

6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204298-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine core and bromophenyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxylic acid functional group, makes it highly versatile for further derivatization, particularly in drug discovery and material science applications.

The growing interest in 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is driven by its potential role in developing novel therapeutics. Researchers are exploring its utility in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. The presence of the bromine atom enhances its reactivity, enabling selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings due to its favorable pharmacokinetic properties. Its logP and hydrogen bonding capacity align with Lipinski's Rule of Five, making it a promising candidate for oral bioavailability. Recent publications highlight its incorporation into small-molecule libraries for high-throughput screening against neglected tropical diseases, a trending topic in global health research.

From a synthetic chemistry perspective, CAS No. 1204298-37-2 exemplifies the convergence of green chemistry principles and atom economy. Its preparation often involves catalytic methods that minimize waste, resonating with the pharmaceutical industry's shift toward sustainable practices. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, a critical factor given its use in GMP-compliant environments.

The compound's nomenclature, 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, reflects its IUPAC-standardized structure, ensuring unambiguous identification across databases. This precision is vital for patent applications and regulatory submissions, where chemical identity must be rigorously documented. Its CAS registry number (1204298-37-2) further facilitates tracking in global chemical inventories like SciFinder and Reaxys.

Emerging discussions in preclinical research suggest potential applications of this compound in neurodegenerative disease models, particularly due to its ability to modulate oxidative stress pathways. Such findings align with current searches for "neuroprotective agents" and "blood-brain barrier permeability" in scientific literature. Additionally, its metal-chelating properties are under investigation for designing multifunctional therapeutics, a hot topic in precision medicine.

In material science, derivatives of 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid have shown promise in organic electronics, particularly as building blocks for OLED materials. The conjugated system within its structure contributes to electron delocalization, a sought-after property in developing flexible displays and light-emitting devices—areas experiencing exponential growth due to wearable technology trends.

Quality control protocols for this compound emphasize chromatographic purity (>98%) and strict limits on heavy metal residues, reflecting industry standards for API intermediates. These specifications cater to increasing regulatory scrutiny on impurity profiling, a frequently searched term in pharmaceutical quality assurance forums. Stability studies under ICH guidelines confirm its robustness in various storage conditions, ensuring reliable performance in downstream applications.

The commercial availability of CAS 1204298-37-2 through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Procurement trends indicate rising demand from contract research organizations (CROs) engaged in fragment-based drug design, where its molecular weight (308.11 g/mol) fits ideal criteria for lead optimization campaigns. This aligns with market analyses predicting growth in the custom synthesis sector.

Looking ahead, 6-(4-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid exemplifies the intersection of medicinal chemistry and materials innovation. Its dual applicability positions it as a compound of interest in multidisciplinary research, from bioconjugation techniques to supramolecular chemistry. As scientific databases index more studies involving this structure, its citation frequency in peer-reviewed journals continues to rise, signaling enduring relevance in cutting-edge research.